Cas no 10488-95-6 (ethyl 3-oxooctanoate)

• Product Name: ethyl 3-oxooctanoate
• CAS No: 10488-95-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1146197
• PubChem ID: 4593087
• Update Time: 2025-04-20

ethyl 3-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-oxo-, ethyl ester
• ethyl 3-oxooctanoate
• 3-Oxooctanoic acid ethyl ester
• 3-Ketocaprylic acid ethyl ester
• 3-Oxo-octanoic acid ethyl ester
• DTXSID40404664
• DA-15973
• SCHEMBL2491946
• MFCD00048873
• 10488-95-6
• CS-0308550
• EN300-124035
• F79424
• 3-Oxo-octanoicacidethylester
• caprylsaureethylester

• Inchi： 1S/C10H18O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h3-8H2,1-2H3
• InChI Key： YGRJFGCEOYRREO-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37